3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-3-yl)methyl]propanamide

• IUPAC Name: 3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C19H19N5O2S/c25-17(21-12-14-5-4-10-20-11-14)9-8-16-13-27-19(23-16)24-18(26)22-15-6-2-1-3-7-15/h1-7,10-11,13H,8-9,12H2,(H,21,25)(H2,22,23,24,26)
• InChI Key: BVERVFDOOVIVTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CCC(=O)NCC3=CN=CC=C3
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol
• CAS No.: 1091112-85-4

Description

The compound 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-3-yl)methyl]propanamide features a central 1,3-thiazole ring substituted at position 2 with a phenylcarbamoyl amino group and at position 4 with a propanamide side chain linked to a pyridin-3-ylmethyl group. Its molecular formula is C₂₀H₂₀N₆O₂S, with a molecular weight of 408.48 g/mol.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Thiazole Derivatives

Key analogs differ in substituents on the thiazole ring, carbamoyl groups, or propanamide side chains. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparisons

Compound Name/ID	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Notable Properties/Activities	References
Target Compound	C₂₀H₂₀N₆O₂S	408.48	2-(Phenylcarbamoyl)amino, 4-(pyridin-3-ylmethyl)	Not reported	N/A	-
3-({5-[(2-Amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(3-methylphenyl)propanamide (7c)	C₁₆H₁₇N₅O₂S₂	375.47	1,3,4-Oxadiazole-sulfanyl, 3-methylphenyl	134–142	Lower molecular weight, oxadiazole core
BJ43303 (Analog with cyclohexylcarbamoyl and pyridin-4-ylmethyl)	C₁₉H₂₅N₅O₂S	387.50	2-(Cyclohexylcarbamoyl)amino, 4-(pyridin-4-ylmethyl)	Not reported	Increased aliphatic character
3-[(5-Chloropyridin-2-yl)amino]-N-[(phenylcarbamoyl)amino]propanamide (4)	C₁₅H₁₅ClN₆O₂	354.77	Chloropyridinyl, phenylcarbamoyl	Not reported	High reducing power activity
3-(4-Chlorobenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide	C₁₇H₁₅ClN₄O₃S₂	442.96	4-Chlorobenzenesulfonyl, pyridin-3-yl-thiazole	Not reported	Sulfonyl group enhances polarity

Key Observations:

Core Modifications :

• The oxadiazole-sulfanyl analogs (e.g., 7c) in replace the phenylcarbamoyl group with a sulfur-linked oxadiazole, reducing molecular weight and altering electronic properties .
• BJ43303 () substitutes the phenylcarbamoyl with cyclohexylcarbamoyl and uses pyridin-4-ylmethyl, which may reduce aromatic interactions compared to the target compound’s pyridin-3-yl group .

Functional Group Impact: The chloropyridinyl analog (Compound 4, ) demonstrates that replacing the thiazole with a pyridine ring retains bioactivity, showing superior reducing power .